![molecular formula C25H20N3NaO6S B1175322 Alginic acid calcium sodium salt CAS No. 12698-40-7](/img/structure/B1175322.png)
Alginic acid calcium sodium salt
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Description
Alginic acid, also known as alginate, is a naturally occurring, edible polysaccharide found in brown algae . It is hydrophilic and forms a viscous gum when hydrated . Alginic acid is a linear copolymer with homopolymeric blocks of (1→4)-linked β-D-mannuronic acid (M) and α-L-guluronate (G) residues . With metals such as sodium and calcium, its salts are known as alginates .
Molecular Structure Analysis
Alginic acid is a linear copolymer with homopolymeric blocks of (1→4)-linked β-D-mannuronic acid (M) and α-L-guluronate (G) residues . These units are randomly distributed in a linear chain . They can also be arranged as homogeneous blocks MM or GG and heterogeneous or alternating as MG .Chemical Reactions Analysis
Once dipped into a calcium chloride solution, calcium ions begin to displace sodium ions from the alginate and exert a greater electrostatic attraction on the carboxylate anions on neighboring chains . These interactions create cross-links between the chains, forming a gel .Physical And Chemical Properties Analysis
Alginic acid is insoluble in both water and organic solvents . In contrast, its monovalent salts and esters are water-soluble and produce a stable, viscous solution . Its color ranges from white to yellowish-brown .Mechanism of Action
Future Directions
Alginic acid has been used in a variety of uses in the biomedical and pharmaceutical fields due to its unique physicochemical properties and versatile biological activities . Future possibilities of alginates as a tool in drug formulation are being explored . The recent technological advancements with using alginates, issues related to alginates suitability as matrix for three-dimensional tissue cultures, adjuvants of antibiotics, and antiviral agents in cell transplantation in diabetes or neurodegenerative diseases treatment, and an update on the antimicrobial and antiviral therapy of the alginate-based drugs are also highlighted .
Properties
IUPAC Name |
calcium;sodium;6-[2-carboxylato-6-(2-carboxylato-4,5,6-trihydroxyoxan-3-yl)oxy-4,5-dihydroxyoxan-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26O19.Ca.Na/c19-1-2(20)10(13(26)27)36-17(6(1)24)35-9-4(22)7(25)18(37-12(9)15(30)31)34-8-3(21)5(23)16(32)33-11(8)14(28)29;;/h1-12,16-25,32H,(H,26,27)(H,28,29)(H,30,31);;/q;+2;+1/p-3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJIUPNZUZCGXCA-UHFFFAOYSA-K |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(C(C(OC(C1O)OC2C(C(C(OC2C(=O)[O-])OC3C(C(C(OC3C(=O)[O-])O)O)O)O)O)C(=O)[O-])O)O.[Na+].[Ca+2] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23CaNaO19 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
606.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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